Transition Metal Catalysts
  • Erbium oxide (Er2O3)
    Erbium oxide (Er2O3)
    • Cat. No.:
    • B076915
    • CAS No.:
    • 12061-16-4
    • Molecular Formula:
    • Er2O3
    • Molecular Weight:
    • 382.52 g/mol
    Description
    Erbium oxide (Er2O3), also known as Erbium oxide (Er2O3), is a useful research compound. Its molecular formula is Er2O3 and its molecular weight is 382.52 g/mol. The purity is usually 95%.
    The exact mass of...
    - +
  • Samarium(III) oxide
    Samarium(III) oxide
    • Cat. No.:
    • B078236
    • CAS No.:
    • 12060-58-1
    • Molecular Formula:
    • Sm2O3
      O3Sm2
    • Molecular Weight:
    • 348.7 g/mol
    Description
    Samarium(III) oxide, also known as Samarium(III) oxide, is a useful research compound. Its molecular formula is Sm2O3 and its molecular weight is 348.7 g/mol. The purity is usually 95%.
    The exact mass of th...
    - +
  • Vanadium dioxide
    Vanadium dioxide
    • Cat. No.:
    • B079956
    • CAS No.:
    • 12036-21-4
    • Molecular Formula:
    • VO2
      O2V
    • Molecular Weight:
    • 82.94 g/mol
    Description
    Vanadium dioxide is a vanadium oxide.
    - +
  • Molybdenumhexacarbonyl
    Molybdenumhexacarbonyl
    • Cat. No.:
    • B083779
    • CAS No.:
    • 13939-06-5
    • Molecular Formula:
    • Mo(CO)6
      C6MoO6
    • Molecular Weight:
    • 264 g/mol
    Description
    Molybdenum hexacarbonyl is a colorless compound that sublimates and decomposes without melting at 150oC. It has an octahedral structure. Inherent sublimation of molybdenum hexacarbonyl permits it to p...
    - +
  • Cadmium sulfate
    Cadmium sulfate
    • Cat. No.:
    • B167339
    • CAS No.:
    • 10124-36-4
    • Molecular Formula:
    • CdSO4
      CdO4S
    • Molecular Weight:
    • 208.48 g/mol
    Description
    Cadmium sulfate is water soluble, toxic cadmium salt which is one of the main source of cadmium in the environment. Cadmium is an environmental pollutant and a suspected carcinogen. The role of cadmium sulfate i...
    - +
  • Trimethylphosphine
    Trimethylphosphine
    • Cat. No.:
    • B1194731
    • CAS No.:
    • 594-09-2
    • Molecular Formula:
    • C3H9P
    • Molecular Weight:
    • 76.08 g/mol
    Description
    Trimethylphosphine is the reagent used in Mitsunobu reaction. It participates in the transformation of azides into carbamates, aziridines from azidoalcohols, iminophosphoranes and aza-Wittig reaction. Electron d...
    - +
  • Tantalum
    Tantalum
    • Cat. No.:
    • B1195058
    • CAS No.:
    • 7440-25-7
    • Molecular Formula:
    • Ta
    • Molecular Weight:
    • 180.9479 g/mol
    Description
    Tantalum dust is a black odorless powder. mp: 2996 °C, bp: approx. 5250 °C. Density: 16.65 g/cm3. Insoluble in water. Tantalum oxide dust is a white, microcrystalline powder mp: 1800 °C. Density: 7.6 g/cm3. Inso...
    - +
  • Aluminum potassium sulfate dodecahydrate
    Aluminum potassium sulfate dodecahydrate
    • Cat. No.:
    • B1195066
    • CAS No.:
    • 7784-24-9
    • Molecular Formula:
    • AlH4KO5S
    • Molecular Weight:
    • 182.18 g/mol
    Description
    Aluminum potassium sulfate dodecahydrate is an inorganic sulfate salt of aluminum and potassium. Linear growth rates of, and faces of its crystals have been investigated.
    Potassium aluminium sulfate dodecahyd...
    - +
  • Phenyl N-phenylphosphoramidochloridate
    Phenyl N-phenylphosphoramidochloridate
    • Cat. No.:
    • B1195258
    • CAS No.:
    • 51766-21-3
    • Molecular Formula:
    • C12H11ClNO2P
    • Molecular Weight:
    • 267.65 g/mol
    Description
    Phenyl N-phenylphosphoramidochloridate, also known as Phenyl N-phenylphosphoramidochloridate, is a useful research compound. Its molecular formula is C12H11ClNO2P and its molecular weight is 267.65 g/mol. The ...
    - +
  • Ferrous lactate
    Ferrous lactate
    • Cat. No.:
    • B1199310
    • CAS No.:
    • 5905-52-2
    • Molecular Formula:
    • C6H10FeO6
    • Molecular Weight:
    • 233.98 g/mol
    Description
    Ferrous lactate, also known as Ferrous lactate, is a useful research compound. Its molecular formula is C6H10FeO6 and its molecular weight is 233.98 g/mol. The purity is usually 95%.
    The exact mass of the c...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img